Cas no 1361751-75-8 (Ethyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1361751-75-8
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931647
• Update Time: 2025-06-09

Ethyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C11H13F3N2O3/c1-3-18-10(17)9-7(5-15)8(4-6(2)16-9)19-11(12,13)14/h4H,3,5,15H2,1-2H3
• InChI Key： ZEGQSBGYCYGGNJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)N=C(C(=O)OCC)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361751-75-8): A Comprehensive Overview

Ethyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1361751-75-8, is a compound of significant interest in the field of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The presence of functional groups such as the amino methyl and trifluoromethoxy substituents makes this compound a versatile intermediate in synthesizing more complex molecules with therapeutic properties.

The compound's molecular structure, characterized by a pyridine core with ethyl ester, methyl, and trifluoromethoxy groups, contributes to its reactivity and utility in various chemical transformations. The aminomethyl group, in particular, serves as a nucleophilic site for further functionalization, enabling the synthesis of more intricate derivatives. This feature is highly valuable in medicinal chemistry, where such intermediates are often used to explore new pharmacophores and improve drug efficacy.

Recent advancements in synthetic methodologies have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. Ethyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate has been employed in the synthesis of compounds targeting various biological pathways. For instance, studies have demonstrated its role in generating derivatives with potential anti-inflammatory and anticancer activities. The trifluoromethoxy group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in optimizing the pharmacokinetic profiles of these drug candidates.

In addition to its pharmaceutical applications, this compound has shown promise in material science and agrochemical research. The unique electronic properties conferred by the fluorine atoms make it an attractive candidate for designing advanced materials with specific optical and electronic characteristics. Furthermore, its structural motifs have been explored in the development of novel pesticides and herbicides, where such pyridine derivatives often exhibit enhanced bioactivity against target pests.

The synthesis of Ethyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic techniques, such as flow chemistry and catalytic processes, have been utilized to improve yield and purity. These advancements not only facilitate large-scale production but also minimize waste generation, aligning with green chemistry principles.

The compound's biological activity has been extensively studied through both computational modeling and experimental assays. Computational studies have predicted its interactions with various biological targets, providing insights into potential mechanisms of action. Experimental validation through enzyme inhibition assays and cell-based assays has further corroborated these findings. Such interdisciplinary approaches are essential for understanding the therapeutic potential of this compound and its derivatives.

The future prospects of Ethyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate are promising, with ongoing research focusing on expanding its chemical space through innovative synthetic strategies. Collaborative efforts between academia and industry are expected to yield novel derivatives with improved pharmacological properties. Additionally, regulatory considerations and safety evaluations will be crucial in ensuring the responsible development and application of this compound.

In conclusion, Ethyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361751-75-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable building block for developing new drugs targeting diverse therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a pivotal role in future medical innovations.